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Compound of Interest

Compound Name: Jangomolide

Cat. No.: B15592787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the synthetic strategies applicable to the

total synthesis of Jangomolide, a member of the withanolide class of steroidal lactones. Due

to the absence of a published total synthesis of Jangomolide itself, this guide details

methodologies for the synthesis of closely related and structurally similar withanolides, which

serve as a blueprint for the construction of Jangomolide and its stereoisomers. Furthermore, it

includes extensive data on the biological activities of withanolide analogues and detailed

experimental protocols.

Introduction to Jangomolide and Withanolides
Jangomolide is a naturally occurring C28 steroidal lactone belonging to the withanolide family.

[1][2] These compounds are primarily isolated from plants of the Solanaceae family and are

characterized by an ergostane skeleton where C-22 and C-26 are oxidized to form a δ-lactone.

[3][4] Withanolides, including Jangomolide, have garnered significant attention from the

scientific community due to their diverse and potent biological activities, which include anti-

inflammatory, cytotoxic, and immunomodulatory properties.[3][4] The complex and highly

oxygenated structure of these molecules presents a formidable challenge for synthetic

chemists, making them attractive targets for total synthesis and analog development.
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A total synthesis of Jangomolide has not yet been reported in the scientific literature. However,

based on successful syntheses of other withanolides such as Withaferin A, Withanolide A, and

Withanolide D, a plausible retrosynthetic analysis can be proposed. The general approach

involves the construction of the steroidal core followed by the stereoselective installation of the

lactone side chain and subsequent functional group manipulations.

A potential synthetic workflow is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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